Cas no 889949-15-9 (2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid)

2-(8-Amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid is a versatile spirocyclic compound featuring both an amino and a carboxylic acid functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The 1,4-dioxaspiro[4.5]decane scaffold provides structural rigidity, enhancing stability and selectivity in chemical reactions. The presence of reactive amino and carboxyl groups allows for further derivatization, enabling its use in peptide coupling, heterocycle formation, and ligand design. Its balanced polarity and solubility properties facilitate handling in various solvents. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its potential as a building block for pharmacophores and chiral auxiliaries.

2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid structure

889949-15-9 structure

Product Name:2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid

CAS No:889949-15-9

MF:C₁₀H₁₇NO₄

MW:215.24628329277

MDL:MFCD04115605

CID:890811

Update Time:2025-10-31

2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid
- 8-Amino-1,4-dioxaspiro[4.5]decane-8-acetic acid (ACI)
- 2-[8-Amino-1,4-dioxaspiro[4.5]decan-8-yl]acetic acid
- MDL： MFCD04115605
- Inchi： 1S/C10H17NO4/c11-9(7-8(12)13)1-3-10(4-2-9)14-5-6-15-10/h1-7,11H2,(H,12,13)
- InChI Key： JTEBCEBWWIDILZ-UHFFFAOYSA-N
- SMILES： O=C(CC1(CCC2(OCCO2)CC1)N)O

2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM449063-250mg	2-(8-AMINO-1,4-DIOXASPIRO[4.5]DECAN-8-YL)ACETIC ACID	889949-15-9	95%+	250mg	$290	2023-02-16
Chemenu	CM449063-500mg	2-(8-AMINO-1,4-DIOXASPIRO[4.5]DECAN-8-YL)ACETIC ACID	889949-15-9	95%+	500mg	$432	2023-02-16
Chemenu	CM449063-1g	2-(8-AMINO-1,4-DIOXASPIRO[4.5]DECAN-8-YL)ACETIC ACID	889949-15-9	95%+	1g	$652	2023-02-16
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	YT0074-5g	2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid	889949-15-9	95%	5g	$1350	2023-09-07
abcr	AB473266-250 mg	8-Amino-1,4-dioxaspiro[4.5]decane-8-acetic acid; .	889949-15-9		250mg	€572.10	2023-04-21
abcr	AB473266-100mg	8-Amino-1,4-dioxaspiro[4.5]decane-8-acetic acid; .	889949-15-9		100mg	€208.70	2025-04-15
abcr	AB473266-250mg	8-Amino-1,4-dioxaspiro[4.5]decane-8-acetic acid; .	889949-15-9		250mg	€341.70	2025-04-15
abcr	AB473266-1g	8-Amino-1,4-dioxaspiro[4.5]decane-8-acetic acid; .	889949-15-9		1g	€725.30	2025-04-15
1PlusChem	1P00462R-250mg	2-(8-AMINO-1,4-DIOXASPIRO[4.5]DECAN-8-YL)ACETIC ACID	889949-15-9	95%	250mg	$399.00	2024-04-20
1PlusChem	1P00462R-500mg	2-(8-AMINO-1,4-DIOXASPIRO[4.5]DECAN-8-YL)ACETIC ACID	889949-15-9	97%	500mg	$256.00	2023-12-15

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Additional information on 2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid

Comprehensive Overview of 2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid (CAS No. 889949-15-9)

2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid, with the CAS number 889949-15-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural properties and potential applications in drug discovery. The presence of both amino and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for spirocyclic derivatives like 2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid has surged due to their role in developing targeted therapies and bioconjugation techniques. Researchers are particularly interested in its potential as a building block for peptide mimetics and small molecule inhibitors. Its spirocyclic core offers enhanced stability and conformational rigidity, which are critical for designing drugs with improved bioavailability and selectivity.

The synthesis of CAS 889949-15-9 involves multi-step organic reactions, often starting from readily available precursors like cyclohexanone derivatives. Key steps include the formation of the 1,4-dioxaspiro[4.5]decane ring system, followed by functionalization at the 8-position to introduce the amino and acetic acid moieties. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the purity and structural integrity of the final product.

One of the most searched questions about this compound is its solubility and stability under physiological conditions. Studies indicate that 2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid exhibits moderate solubility in polar solvents like water and DMSO, making it suitable for in vitro and in vivo studies. Its stability in aqueous solutions at neutral pH further enhances its utility in biomedical applications.

Another hot topic in the scientific community is the potential of spirocyclic compounds to address challenges in drug resistance and enzyme inhibition. The rigid framework of CAS 889949-15-9 allows it to interact selectively with biological targets, reducing off-target effects. This has led to its exploration in cancer research, neurodegenerative diseases, and infectious disease therapeutics.

From an industrial perspective, the scalability of 2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid synthesis is a key consideration. Optimizing reaction conditions to achieve high yields and minimal byproducts is a focus area for manufacturers. Recent advancements in green chemistry have also prompted the development of more sustainable synthetic routes, aligning with global trends toward environmentally friendly production methods.

In summary, 2-(8-amino-1,4-dioxaspiro[4.5]decan-8-yl)acetic acid (CAS 889949-15-9) represents a promising candidate for advancing medicinal chemistry and biotechnology. Its unique structural features, combined with its functional versatility, position it as a valuable tool for researchers tackling some of the most pressing challenges in modern science. As interest in spirocyclic scaffolds continues to grow, this compound is likely to remain at the forefront of innovation in drug design and development.